Hydroxymethylclenbuterol
Overview
Description
Hydroxymethylclenbuterol is an analytical standard with the empirical formula C12H18Cl2N2O2 . It is also known by the synonym 2-[2-(4-Amino-3,5-dichlorophenyl)-2-hydroxyethylamino]-2-methyl-1-propanol .
Molecular Structure Analysis
The molecular weight of this compound is 293.19 . Its molecular formula is C12H18Cl2N2O2 . The structure includes a hydroxyl group, an amino group, and a dichlorophenyl group .
Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 117.0 - 120.0 °C and is soluble in chloroform and methanol . The carbon content is 49.12%, the hydrogen content is 6.25%, and the nitrogen content is 9.42% .
Scientific Research Applications
DNA Strand Breaking and Deoxyribose Reactivity
Hydroxymethylclenbuterol's potential influence in DNA damage mechanisms is highlighted by the studies on hydroxyl radicals and their reaction with DNA. The research by Balasubramanian, Pogozelski, and Tullius (1998) demonstrates the reactivity of hydroxyl radicals with various hydrogen atoms of the deoxyribose in DNA, indicating a structural basis for reactions involving similar hydroxyl compounds (Balasubramanian, Pogozelski, & Tullius, 1998).
Role in 3-Hydroxypropionic Acid Tolerance
Kildegaard et al. (2014) identified the mutation in the SFA1 gene, encoding S-(hydroxymethyl)glutathione dehydrogenase, in yeast strains with improved tolerance to 3-hydroxypropionic acid. This suggests a possible role for this compound in enhancing tolerance to organic acids and aldehydes in living cells (Kildegaard et al., 2014).
Infrared Analysis of Deuterated Compounds
Research by Alvarez et al. (1998) on the isotopic effect in infrared spectra of deuterated carbon-nitrogen films may provide insights into the behavior of deuterated versions of this compound and their interactions with atmospheric moisture (Alvarez et al., 1998).
Metabolic Pathway Elucidation
Curtius, Völlmin, and Baerlocher (1972) utilized deuterated phenylalanine to study the phenylalanine-tyrosine metabolism. Such methods might be applicable in understanding the metabolic pathways of this compound (Curtius, Völlmin, & Baerlocher, 1972).
Hydroxymethylation in Pharmacodynamics and Pharmacokinetics
Santos et al. (2022) explored the impact of hydroxymethylation on the biological activity of drugs, providing a potential context for the application of this compound in enhancing drug properties (Santos et al., 2022).
Safety and Hazards
Hydroxymethylclenbuterol may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection .
Mechanism of Action
Target of Action
Hydroxymethylclenbuterol, a derivative of Clenbuterol, primarily targets the beta-2 adrenergic receptors . These receptors play a crucial role in the regulation of smooth muscle relaxation and bronchodilation .
Mode of Action
This compound acts as a Beta(2) agonist , similar to salbutamol . Agonism of the beta(2) receptor stimulates adenylyl cyclase activity, which ultimately leads to downstream effects of smooth muscle relaxation in the bronchioles .
Biochemical Pathways
Given its similarity to clenbuterol, it is likely to influence pathways related tobronchodilation and smooth muscle relaxation .
Pharmacokinetics
It’s known that the compound’s molecular weight is 29319 , which may influence its bioavailability and pharmacokinetic profile.
Result of Action
The primary result of this compound’s action is the relaxation of smooth muscles in the bronchioles . This can lead to improved airflow in conditions such as asthma.
properties
IUPAC Name |
2-[[2-(4-amino-3,5-dichlorophenyl)-2-hydroxyethyl]amino]-2-methylpropan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18Cl2N2O2/c1-12(2,6-17)16-5-10(18)7-3-8(13)11(15)9(14)4-7/h3-4,10,16-18H,5-6,15H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWURCANZQUYPLR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50959271 | |
Record name | 2-{[2-(4-Amino-3,5-dichlorophenyl)-2-hydroxyethyl]amino}-2-methylpropan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50959271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38339-18-3 | |
Record name | Hydroxymethylclenbuterol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38339-18-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hydroxymethylclenbuterol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038339183 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-{[2-(4-Amino-3,5-dichlorophenyl)-2-hydroxyethyl]amino}-2-methylpropan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50959271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hydroxymethylclenbuterol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | HYDROXYMETHYLCLENBUTEROL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/909K30YF2K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is there a need for developing sensitive analytical methods for detecting β-agonists like clenbuterol in food products?
A1: The illegal administration of β-agonists, such as clenbuterol, to livestock poses serious health risks to consumers. [, ] These substances can remain in animal products like meat and milk, leading to potential health issues upon consumption. Therefore, sensitive and reliable analytical methods are crucial for detecting even trace amounts of these substances in food to ensure consumer safety and enforce regulations. [, ]
Q2: What types of biological samples are useful for monitoring clenbuterol use in livestock?
A2: Various matrices can be used to monitor clenbuterol, each with its own advantages and limitations. [, ] For example:
- Urine: Urine analysis offers a non-invasive approach and can detect recent clenbuterol exposure. []
- Hair: Clenbuterol can accumulate in hair shafts, providing a longer detection window compared to urine. []
- Drinking water: Analyzing water samples from farms can reveal if clenbuterol is being administered through the animals' drinking supply. []
- Liver: The liver is a major site of drug metabolism, making it a suitable matrix for residue analysis. []
- Retina: Clenbuterol can accumulate in the retina, offering another potential matrix for detection. []
Q3: What are the analytical techniques typically employed for the detection and quantification of clenbuterol and other β-agonists?
A3: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a widely used technique for analyzing β-agonists in various matrices. [] This method offers high sensitivity and selectivity, allowing for the accurate identification and quantification of these compounds even at very low concentrations.
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